3,5-bis(methacryloylamino)benzoic acid
Description
3,5-Bis(methacryloylamino)benzoic acid is a benzoic acid derivative functionalized with methacryloylamino groups at the 3 and 5 positions. The methacryloyl moiety (CH₂=C(CH₃)CO-) introduces vinyl groups, making the compound reactive in polymerization and crosslinking applications. Structurally, it combines a central aromatic core with two methacrylamide substituents, which confer unique physicochemical properties, such as enhanced hydrophobicity and radical-mediated reactivity. This compound is likely synthesized via acylation of 3,5-diaminobenzoic acid with methacryloyl chloride, analogous to methods used for related bis-acylated benzoic acids . Potential applications include its use as a monomer in dental resins, hydrogels, or drug delivery systems due to its polymerizable vinyl groups .
Properties
IUPAC Name |
3,5-bis(2-methylprop-2-enoylamino)benzoic acid | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H16N2O4/c1-8(2)13(18)16-11-5-10(15(20)21)6-12(7-11)17-14(19)9(3)4/h5-7H,1,3H2,2,4H3,(H,16,18)(H,17,19)(H,20,21) | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UXCKRBWNHFQMJJ-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=C)C(=O)NC1=CC(=CC(=C1)C(=O)O)NC(=O)C(=C)C | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H16N2O4 | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
288.30 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Comparison with Similar Compounds
Solubility and Reactivity
- 3,5-Bis(methacryloylamino)benzoic acid: Limited water solubility due to hydrophobic methacryloyl groups; soluble in polar aprotic solvents (e.g., DMF, DMSO). Reactive in free-radical polymerization .
- 3,5-Bis(trifluoromethyl)benzoic acid: Highly hydrophobic (log P ~ 3.5); used in organocatalysis for its strong acidity (pKa ~ 1.5) .
- 3,5-Bis(aminomethyl)benzoic acid: Water-soluble at acidic pH; forms stable coordination complexes with transition metals .
Thermal Stability
- Methacryloylamino derivatives exhibit moderate thermal stability (decomposition >200°C), whereas trifluoromethyl analogs have higher thermal resistance (mp 140–144°C) .
Research Findings and Data
Performance in Extraction Systems
- Benzoic acid derivatives with hydrophobic substituents (e.g., trifluoromethyl) achieve >98% extraction in emulsion liquid membranes within 5 minutes, outperforming acetic acid due to higher membrane-phase solubility .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
